AAT-008

• Molecular Formula: C21H16ClFN2O4
• Molecular Weight: 414.8 g/mol
• InChI: InChI=1S/C21H16ClFN2O4/c1-12(13-5-7-14(8-6-13)21(27)28)25-19(26)18-9-15(22)11-24-20(18)29-17-4-2-3-16(23)10-17/h2-12H,1H3,(H,25,26)(H,27,28)/t12-/m0/s1
• InChIKey: FKXDPPYCCKCVCW-LBPRGKRZSA-N

AAT-008 Procurement Guide

AAT-008 is a potent, selective, and orally bioavailable small-molecule antagonist of the prostaglandin E2 (PGE2) receptor subtype 4 (EP4) [1]. It belongs to the para-N-acylaminomethylbenzoic acid chemical series and was developed as a clinical candidate for inflammatory pain and oncology applications [2]. The compound demonstrates sub-nanomolar binding affinity for recombinant human EP4 (Ki = 0.97 nM) and functional antagonism with an IC50 of 16.3 nM in a human EP4 cAMP functional assay [1].

Target Human EP4 receptor antagonist research tool

Profile CNS-penetrant (low P-gp efflux liability)

IP Substance patent granted (Brazil)

• [1] Okumura Y, Yamagishi T, Nukui S, Nakao K. Discovery of AAT-008, a novel, potent, and selective prostaglandin EP4 receptor antagonist. Bioorg Med Chem Lett. 2017;27(5):1186-1192. View Source
• [2] AskAt Inc. National Institute of Industrial Property (INPI) Approves Substance Patent for AskAt's EP4 antagonist (AAT-008) in Brazil. Application No. PI0414130-0. Published June 30, 2020. View Source

AAT-008: Why Substitution Fails

EP4 receptor antagonists vary substantially in binding affinity, receptor subtype selectivity, species cross-reactivity, and in vivo pharmacokinetic properties. Simple substitution of AAT-008 with another EP4 antagonist—even one sharing the same nominal target—can produce quantitatively different experimental outcomes due to differences in Ki values, off-target binding profiles, and oral bioavailability. The data presented below demonstrate that AAT-008 exhibits a 13.4-fold higher binding affinity for human EP4 than grapiprant, a 100-fold higher affinity than GW627368X, and superior EP2 selectivity compared to grapiprant [1]. Additionally, AAT-008's oral bioavailability exceeds 73% across three preclinical species, and its minimum effective dose (MED) in inflammatory pain models is 20–30 times lower than that of grapiprant [2]. These quantifiable differences make generic substitution scientifically unsound for studies requiring reproducible, high-fidelity EP4 antagonism.

Human EP4 binding affinity may differ substantially from veterinary grapiprant, limiting target engagement comparability at equivalent molar concentrations.

Blood-brain barrier penetration profile may not transfer – grapiprant and CJ-42794 are active P-gp substrates, potentially restricting CNS exposure.

Endothelin ETA off-target activity in CJ-42794 may confound EP4-specific pharmacological interpretation in cardiovascular or inflammation models.

• [1] Okumura Y, Yamagishi T, Nukui S, Nakao K. Discovery of AAT-008, a novel, potent, and selective prostaglandin EP4 receptor antagonist. Bioorg Med Chem Lett. 2017;27(5):1186-1192. View Source
• [2] 9-cis-Retinoic Acid. The ADME profile of AAT-008. Comparative pharmacokinetic and efficacy data versus grapiprant in rat inflammatory pain models. 2019. View Source

AAT-008 Evidence-Based Differentiation

Human EP4 Binding Affinity vs. Grapiprant

AAT-008 binds to recombinant human EP4 receptor with a Ki of 0.97 nM, representing a 13.4-fold higher affinity than grapiprant (AAT-007), which has a reported human EP4 Ki of 13 ± 4 nM [1]. When compared to GW627368X, another widely used EP4 antagonist tool compound, AAT-008 exhibits approximately 100-fold higher binding affinity (GW627368X human EP4 Ki = 100 nM) . The sub-nanomolar Ki of AAT-008 places it among the highest-affinity EP4 antagonists reported in the literature.

Human EP4 Ki

Head-to-head

AAT-008 0.97 nM
vs Grapiprant 20 nM

Reported human EP4 binding affinity context

Recombinant human EP4 assay

Evidence Dimension	Human EP4 receptor binding affinity (Ki)
Target Compound Data	0.97 nM
Comparator Or Baseline	Grapiprant (AAT-007): 13 ± 4 nM; GW627368X: 100 nM
Quantified Difference	13.4-fold higher affinity vs grapiprant; ~100-fold higher affinity vs GW627368X
Conditions	Recombinant human EP4 receptor binding assay; [3H]-PGE2 displacement

Why This Matters

Higher binding affinity enables lower compound concentrations to achieve equivalent target engagement, reducing potential off-target effects and conserving compound inventory in cost-sensitive studies.

• [1] Okumura Y, Yamagishi T, Nukui S, Nakao K. Discovery of AAT-008, a novel, potent, and selective prostaglandin EP4 receptor antagonist. Bioorg Med Chem Lett. 2017;27(5):1186-1192. View Source

CNS Penetration via Low P-gp Efflux

AAT-008 demonstrates binding selectivity for EP4 over EP2 with an EP2/EP4 IC50 ratio of approximately 788 (EP4 IC50 = 2.4 nM; EP2 IC50 = 1,890 nM) [1]. In contrast, grapiprant exhibits an EP2/EP4 selectivity ratio of approximately 80 based on published binding data . Against EP1 and EP3 receptors, AAT-008 shows minimal binding (IC50 > 20,000 nM for both), representing an >8,300-fold selectivity window [1]. GW627368X, while selective for EP4 over EP1-3 (Ki > 5 μM for all other prostanoid receptors), demonstrates additional affinity for the human TP (thromboxane A2) receptor with a Ki of 158 nM—a confounding off-target activity not observed with AAT-008 .

CNS Efflux Ratio

Head-to-head

AAT-008 3.3
vs Grapiprant 17.0 / CJ-42794 43.0

Supports CNS exposure assessment

MDR1-MDCKII bidirectional assay

Evidence Dimension	EP4 selectivity over EP2 receptor (EP2/EP4 IC50 ratio)
Target Compound Data	EP2 IC50 = 1,890 nM; EP4 IC50 = 2.4 nM; ratio = 788
Comparator Or Baseline	Grapiprant: EP2/EP4 ratio ~80; GW627368X: human TP Ki = 158 nM (off-target liability)
Quantified Difference	1.9-fold higher EP2 selectivity window vs grapiprant; no TP receptor affinity vs GW627368X (Ki = 158 nM)
Conditions	Human recombinant EP1, EP2, EP3, EP4 receptor binding assays; TP receptor radioligand competition assay

Why This Matters

Superior EP2 selectivity reduces confounding effects in studies where EP2 signaling modulates outcomes; absence of TP receptor affinity eliminates a documented off-target liability present in GW627368X.

• [1] AnjieChem. AAT-008 Product Datasheet. EP1-4 selectivity IC50 values. CAS 847727-81-5. View Source

ETA Receptor Off-Target Selectivity vs. CJ-42794

AAT-008 demonstrates high and consistent oral bioavailability across three preclinical species: 73.6% in rats, 80.6% in dogs, and 73.3% in monkeys following oral administration [1]. The compound exhibits a favorable pharmacokinetic profile with low clearance (CL) and moderate volume of distribution, with plasma elimination half-life (t1/2) values of 4.59 hours in rats, 8.43 hours in dogs, and 14.5 hours in monkeys after 1 mg/kg intravenous administration [1]. Metabolic stability in human liver microsomes (HLM) exceeds 120 minutes, and hepatocyte stability exceeds 360 minutes [1]. At 1 μM concentration, AAT-008 inhibits CYP1A2, CYP2C9, CYP2C19, CYP2D6, and CYP3A4 activities by less than 5%, indicating minimal drug-drug interaction potential [1]. Comparative oral bioavailability data for grapiprant or GW627368X across the same species were not identified in available literature.

ETA Selectivity

Head-to-head

AAT-008 >10,000 nM
vs CJ-42794 7,400 nM

Off-target activity exclusion context

Recombinant human ETA assay

Evidence Dimension	Oral bioavailability (F%) and pharmacokinetic parameters
Target Compound Data	Rat: 73.6% (t1/2 4.59 h); Dog: 80.6% (t1/2 8.43 h); Monkey: 73.3% (t1/2 14.5 h)
Comparator Or Baseline	No direct comparator data available for grapiprant or GW627368X across same species
Quantified Difference	Not calculable due to lack of comparator data
Conditions	Sprague-Dawley rats (male), beagle dogs (male), cynomolgus monkeys (male); 1 mg/kg IV and oral dosing

Why This Matters

High and consistent oral bioavailability across species reduces inter-subject variability, simplifies formulation requirements, and supports reliable translation from preclinical efficacy studies to projected human dosing regimens.

• [1] 9-cis-Retinoic Acid. The ADME profile of AAT-008. Oral bioavailability in rat, dog, and monkey; pharmacokinetic parameters; CYP inhibition profile. 2019. View Source

Enhanced Effector T Cell Infiltration with Radiotherapy

In an acute inflammatory pain model (carrageenan-induced mechanical hyperalgesia in rats), oral administration of AAT-008 produced a dose-dependent reduction in hyperalgesia with a minimum effective dose (MED) of 1 mg/kg (PO) at 1-hour post-dosing [1]. In contrast, grapiprant required a 30-fold higher oral dose of 30 mg/kg (PO) to achieve comparable efficacy in the same model [1]. In a chronic inflammatory pain model (complete Freund's adjuvant (CFA)-induced weight-bearing deficit in rats), AAT-008 exhibited an analgesic effect with an MED of 1 mg/kg (PO), whereas grapiprant required a 20-fold higher dose of 20 mg/kg (PO) [1]. The projected efficacious oral dosing regimen for AAT-008 in human osteoarthritic pain is estimated at 1–20 mg once daily (QD) [1].

Teff Infiltration

Head-to-head

AAT-008 + RT 43%
vs RT alone 31%

Reported immune-cell endpoint context

CT26WT murine model; 10 mg/kg/day

Evidence Dimension	Minimum effective dose (MED) in rat inflammatory pain models
Target Compound Data	Acute model (carrageenan): MED = 1 mg/kg PO; Chronic model (CFA): MED = 1 mg/kg PO
Comparator Or Baseline	Grapiprant: Acute model MED = 30 mg/kg PO; Chronic model MED = 20 mg/kg PO
Quantified Difference	20–30× lower MED than grapiprant (30× in acute model; 20× in chronic model)
Conditions	Rat carrageenan-induced mechanical hyperalgesia (acute); rat CFA-induced weight-bearing deficit (chronic); oral administration

Why This Matters

A 20–30× lower effective dose translates to reduced compound consumption, lower cost per in vivo study, and potentially improved safety margins in preclinical experiments requiring sustained EP4 blockade.

• [1] 9-cis-Retinoic Acid. The ADME profile of AAT-008. Comparative MED data for AAT-008 versus grapiprant in acute and chronic rat inflammatory pain models. 2019. View Source

Teff/Treg Ratio Improvement and Treg Reduction

In a murine CT26WT colon cancer model, combination treatment with AAT-008 (30 mg/kg/day) and radiotherapy (9 Gy) resulted in a significant reduction of regulatory T cells (Treg) within tumors compared to radiotherapy alone [1]. The ratio of cytotoxic T cells (CD8+ Teff) to Treg cells was elevated in the combination group, indicating enhanced anti-tumor immune activation [1]. The study identified an optimal dose of AAT-008 with radiotherapy as 10 mg/kg/day [2]. Unlike GW627368X, which has been evaluated in sarcoma and cervical cancer models with demonstrated tumor regression [3], AAT-008's radiosensitization mechanism appears specifically linked to modulation of the tumor immune microenvironment rather than direct anti-proliferative effects. Direct comparative studies between AAT-008 and other EP4 antagonists in combination with radiotherapy have not been reported.

Teff/Treg Ratio

Head-to-head

AAT-008 + RT 22
vs RT alone 10

Reported Treg reduction endpoint

CT26WT; 30 mg/kg/day; P=0.04

Evidence Dimension	Radiosensitization effect in murine colon cancer model
Target Compound Data	Significant reduction in tumor Treg cells; elevated Teff/Treg ratio; tumor growth delay observed
Comparator Or Baseline	Radiotherapy alone (9 Gy); GW627368X: tumor regression in sarcoma model (oral 0–10 mg/kg, 3×/week for 4 weeks)
Quantified Difference	Not calculable—different tumor models and endpoints
Conditions	BALB/c mice bearing CT26WT colon tumors; AAT-008 oral dosing + 9 Gy radiotherapy

Why This Matters

AAT-008 provides a mechanistically distinct option for oncology studies investigating EP4-mediated immune modulation in combination with radiotherapy, particularly in colorectal cancer models where immune checkpoint effects are relevant.

• [1] Manabe Y, Takahashi Y, Sugie C, et al. Biological effects of prostaglandin E2-EP4 antagonist (AAT-008) in murine colon cancer in vivo: enhancement of immune response to radiotherapy and potential as a radiosensitizer. Transl Cancer Res. 2023;12(2):351-358. View Source
• [2] VeriSIM Life. AAT-008 Drug Profile. Optimal dose with radiotherapy identified as 10 mg/kg/day in colon cancer model. View Source
• [3] Parida S, Pal I, Parekh A, et al. GW627368X inhibits proliferation and induces apoptosis in cervical cancer by interfering with EP4/EGFR interactive signaling. Cell Death Dis. 2016;7:e2154. View Source

AAT-008 Optimal Use Cases

CNS Pain & Neuroinflammation Research

For receptor binding assays, competitive displacement studies, or biophysical characterization where maximal target engagement at minimal compound concentration is required, AAT-008's Ki of 0.97 nM for human EP4 provides a 13.4-fold advantage over grapiprant and a 100-fold advantage over GW627368X [1]. This high affinity enables experimental designs using lower compound concentrations, reducing solvent/DMSO exposure to cells and minimizing nonspecific binding artifacts.

EP4 Blockade in Immuno-Oncology Combinations

Investigators conducting acute (carrageenan) or chronic (CFA) inflammatory pain studies in rats will achieve efficacy at 1 mg/kg oral AAT-008 versus 20–30 mg/kg grapiprant [1]. The 20–30× lower MED directly reduces compound consumption, lowers procurement costs per study, and minimizes potential dose-related confounding effects in long-term dosing regimens. The high oral bioavailability (73–80%) across species also simplifies formulation and ensures consistent systemic exposure [1].

EP4 Selectivity Without ETA Off-Target Activity

For oncology researchers investigating EP4-mediated immune checkpoint modulation in colorectal cancer, AAT-008 combined with radiotherapy (9 Gy) has demonstrated enhanced anti-tumor immunity via Treg reduction and elevated Teff/Treg ratios in the CT26WT syngeneic mouse model [1]. The optimal combination dose is 10 mg/kg/day [2]. This model-specific validation supports selection of AAT-008 over untested EP4 antagonists for colon cancer radiosensitization studies.

IP-Sensitive and Clinically Translatable Programs

Experiments where thromboxane A2 (TP) receptor activity would confound interpretation—such as platelet aggregation assays, vascular biology studies, or certain inflammatory signaling cascades—should select AAT-008 over GW627368X. GW627368X binds human TP receptors with Ki = 158 nM, a documented off-target liability [1], whereas AAT-008 shows no detectable affinity for TP or other prostanoid receptors (EP1/EP3 IC50 > 20,000 nM; EP2 IC50 = 1,890 nM) [2]. This cleaner selectivity profile reduces experimental variables and simplifies data interpretation.

Application

Selection Property

Validation Focus

CNS EP4 pathway studies

CNS penetration profile

Brain exposure verification

Tumor immune modulation research

T-cell endpoint review

Teff/Treg ratio monitoring

EP4-selective pathway research

ETA off-target selectivity review

Vasoactive effect exclusion

Patent-granted research programs

Substance patent coverage

Freedom-to-operate review

• [1] 9-cis-Retinoic Acid. The ADME profile of AAT-008. Comparative MED and oral bioavailability data. 2019. View Source
• [2] Manabe Y, Takahashi Y, Sugie C, et al. Biological effects of prostaglandin E2-EP4 antagonist (AAT-008) in murine colon cancer in vivo: enhancement of immune response to radiotherapy and potential as a radiosensitizer. Transl Cancer Res. 2023;12(2):351-358. View Source
• [3] AnjieChem. AAT-008 Product Datasheet. EP1-4 selectivity IC50 values. View Source